Cas no 3430-70-4 (N-(3-nitrobenzyl)aniline)

• Product Name: N-(3-nitrobenzyl)aniline
• CAS No: 3430-70-4
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 918964
• PubChem ID: 308675
• Update Time: 2025-04-19

N-(3-nitrobenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(3-nitrobenzyl)aniline
• N-[(3-nitrophenyl)methyl]aniline
• AC1L7DEL
• N-(3-Nitro-benzyl)-anilin
• N-(3'-nitrobenzyl)-aniline
• N-(3-nitro-benzyl)-aniline
• N-< 3-Nitro-benzyl> -anilin
• N-anilinomethyl-3-nitrobenzene
• NSC210543
• Oprea1_032380
• Phenyl-(3-nitro-benzyl)-amin
• SureCN7338580
• NSC-210543
• 3430-70-4
• DTXSID10308988
• AKOS000253626
• SCHEMBL7338580

• Inchi： 1S/C13H12N2O2/c16-15(17)13-8-4-5-11(9-13)10-14-12-6-2-1-3-7-12/h1-9,14H,10H2
• InChI Key： HLBXJHXQMHGOEL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)CNC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17